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Compound of Interest

Compound Name: (R)-Clevidipine-13C,d3

Cat. No.: B1143217

For researchers and professionals in drug development, the responsible disposal of chemical
compounds is paramount to ensuring laboratory safety and environmental compliance. This
guide provides detailed procedures for the proper disposal of (R)-Clevidipine-13C,d3, a stable
isotope-labeled compound used in research.

(R)-Clevidipine-13C,d3 is labeled with the non-radioactive isotopes carbon-13 and deuterium.
[1][2][3] Consequently, its disposal does not necessitate special handling for radioactivity.[1][4]
The disposal protocol should align with that of the parent compound, clevidipine, treating it as a
chemical waste in accordance with local, state, and federal regulations.[3]

Hazard Identification and Safety Precautions

Clevidipine is classified as harmful if swallowed and is suspected of damaging fertility or the
unborn child.[5][6] Appropriate personal protective equipment (PPE), including safety glasses,
chemical-resistant gloves, and a lab coat, should be worn when handling the compound.[7][8]
All handling and disposal procedures should be conducted in a well-ventilated area or a
chemical fume hood.[7]

Quantitative Data for Clevidipine

The following table summarizes key quantitative data for clevidipine, which is essential for a
comprehensive risk assessment during handling and disposal.
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Property Value
Molecular Formula C21H23CI2NO6
Molecular Weight 456.32 g/mol
Acute Toxicity (Oral, mouse, LD50) 300 mg/kg

H302 (Harmful if swallowed), H361 (Suspected

GHS Hazard Statements ] - )
of damaging fertility or the unborn child)

P264, P280, P301+P312, P308+P313, P405,

GHS Precautionary Statements
P501

(Data sourced from Clevidipine Safety Data Sheets[6][7])

Disposal Workflow

The proper disposal of (R)-Clevidipine-13C,d3 follows a structured workflow to ensure safety
and compliance. This involves initial segregation of waste, followed by appropriate collection
and labeling, and finally, disposal through a certified hazardous waste vendor.
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Disposal Workflow for (R)-Clevidipine-13C,d3
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Caption: Logical workflow for the disposal of (R)-Clevidipine-13C,d3.
Detailed Experimental Protocols for Disposal
Below are the step-by-step procedures for the key stages of (R)-Clevidipine-13C,d3 disposal.

1. Waste Segregation and Collection
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o Objective: To safely separate and contain different forms of (R)-Clevidipine-13C,d3 waste at
the point of generation.

e Materials:
o Appropriate personal protective equipment (PPE): safety glasses, lab coat, nitrile gloves.
o Designated and clearly labeled waste containers for solid, liquid, and sharps waste.

e Procedure:

o Solid Waste: Place all non-sharp solid materials contaminated with (R)-Clevidipine-
13C,d3, such as gloves, absorbent paper, and empty vials, into a designated, leak-proof
solid chemical waste container. The container should be clearly labeled with "(R)-
Clevidipine-13C,d3 Waste" and any applicable hazard symbols.

o Liquid Waste: Collect all solutions and rinsates containing (R)-Clevidipine-13C,d3 in a
designated, sealed, and chemically compatible liquid waste container. The container must
be clearly labeled.

o Sharps Waste: Dispose of any contaminated sharps, such as needles or broken glass, in a
designated, puncture-proof sharps container.

2. Decontamination of Laboratory Equipment

» Objective: To safely clean and decontaminate all laboratory equipment used in the handling
of (R)-Clevidipine-13C,d3.

e Procedure:

o Initial Rinse: Rinse all glassware and equipment that came into contact with the compound
with a suitable organic solvent in which clevidipine is soluble. Collect this rinsate as liquid
chemical waste.

o Wash: Wash the rinsed equipment with a standard laboratory detergent and water.

o Final Rinse: Perform a final rinse with deionized water.
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o Surface Decontamination: For surfaces that cannot be immersed, wipe them down with a
cloth soaked in a detergent solution, followed by a wipe with a cloth dampened with
deionized water. All cleaning materials must be disposed of as solid chemical waste.

3. Final Disposal

o Objective: To ensure the final disposal of (R)-Clevidipine-13C,d3 waste is conducted in a
compliant and environmentally responsible manner.

e Procedure:

o Engage a Licensed Waste Disposal Vendor: All chemical waste, including that containing
(R)-Clevidipine-13C,d3, must be disposed of through a licensed hazardous waste
disposal company.[4]

o Proper Labeling and Documentation: Ensure all waste containers are accurately and
securely labeled according to the vendor's and regulatory requirements. Maintain a
detailed inventory of the waste.

o Scheduled Pickup: Arrange for the collection of the waste by the licensed vendor. Follow
all their specific instructions for storage and hand-off.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of (R)-Clevidipine-13C,d3: A Safety
and Logistical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143217#r-clevidipine-13c-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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